[(4-Methyl-1,3-thiazol-5-yl)methyl](3-methylbutyl)amine
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Description
(4-Methyl-1,3-thiazol-5-yl)methylamine is a heterocyclic amine derivative featuring a 4-methyl-1,3-thiazole core linked to a branched 3-methylbutyl chain via a methylene bridge. The 3-methylbutyl substituent introduces steric bulk and lipophilicity, which may influence solubility, metabolic stability, and binding interactions in biological systems.
Properties
Molecular Formula |
C10H18N2S |
|---|---|
Molecular Weight |
198.33 g/mol |
IUPAC Name |
3-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]butan-1-amine |
InChI |
InChI=1S/C10H18N2S/c1-8(2)4-5-11-6-10-9(3)12-7-13-10/h7-8,11H,4-6H2,1-3H3 |
InChI Key |
OTGAAXUGQUNIRX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC=N1)CNCCC(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Methyl-1,3-thiazol-5-yl)methylamine typically involves the reaction of 4-methyl-1,3-thiazole-5-carbaldehyde with 3-methylbutylamine under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
it is likely that similar synthetic routes are scaled up using industrial-grade equipment and reagents to produce the compound in larger quantities .
Chemical Reactions Analysis
Oxidation Reactions
The thiazole ring’s sulfur atom undergoes selective oxidation under controlled conditions:
| Reaction Type | Reagent/Conditions | Product | Notes |
|---|---|---|---|
| Sulfur oxidation | H₂O₂ (30%), 50–60°C | Sulfoxide derivative | Partial oxidation at sulfur |
| Sulfur oxidation | KMnO₄ (acidic), RT | Sulfone derivative | Complete oxidation to sulfone |
These reactions retain the thiazole’s aromaticity while modifying electron density, potentially altering bioactivity.
Reduction Reactions
The thiazole ring can be hydrogenated to form a thiazolidine derivative:
| Reaction Type | Reagent/Conditions | Product | Notes |
|---|---|---|---|
| Ring hydrogenation | H₂, Raney Ni, 80–100°C | Thiazolidine analog | Saturated ring with retained stereochemistry |
This transformation increases molecular flexibility, which may enhance interactions with biological targets.
Alkylation and Acylation
The secondary amine participates in nucleophilic reactions, though steric hindrance from the 3-methylbutyl group limits reactivity:
-
Alkylation :
Reacts with alkyl halides (e.g., CH₃I) in DMF/K₂CO₃ to form tertiary ammonium salts.
Example :
-
Acylation :
Forms amides with acyl chlorides (e.g., AcCl) under basic conditions:
Reaction yields are moderate (~40–60%) due to steric effects .
Electrophilic Substitution
The thiazole ring directs electrophiles to the 2-position (para to sulfur):
-
Nitration : HNO₃/H₂SO₄ introduces a nitro group at C2.
-
Halogenation : Cl₂/FeCl₃ yields 2-chloro derivatives.
The 4-methyl group further deactivates the ring, slowing reaction rates compared to unsubstituted thiazoles.
Coupling Reactions
The amine group engages in HBTU-mediated couplings with carboxylic acids, forming amides:
| Substrate | Reagent | Product | Application |
|---|---|---|---|
| Benzoyl chloride | HBTU, DIPEA | N-Benzoyl derivative | Drug conjugate synthesis |
Acid-Base Reactivity
The amine (pKa ~9–10) forms water-soluble salts with HCl or H₂SO₄, aiding purification:
Key Considerations
-
Steric Effects : The 3-methylbutyl group reduces nucleophilicity at nitrogen .
-
Stability : Stable under ambient conditions but sensitive to strong acids/bases due to thiazole ring strain .
This reactivity profile underscores its utility in medicinal chemistry and materials science.
Scientific Research Applications
(4-Methyl-1,3-thiazol-5-yl)methylamine has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (4-Methyl-1,3-thiazol-5-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
Structural and Functional Insights:
Thiazole Substitution: The 4-methyl group on the thiazole ring (present in the target compound) enhances steric shielding and electron-donating effects compared to phenyl () or oxadiazole () substituents. This may improve metabolic stability but reduce π-π stacking interactions in target binding .
Amine Chain Variations :
- Branching : The 3-methylbutyl chain in the target compound introduces greater lipophilicity than propyl () or cyclopropylmethyl () groups, which may affect bioavailability and CNS penetration .
- Salt Forms : Hydrochloride salts (e.g., ) improve aqueous solubility, critical for in vitro assays .
PROTAC synthesis () highlights the utility of thiazole derivatives in targeted protein degradation, though the target compound’s role remains unexplored .
Biological Activity
(4-Methyl-1,3-thiazol-5-yl)methylamine is an organic compound characterized by a thiazole ring structure. This compound has garnered attention in medicinal chemistry due to its diverse biological activities, particularly its potential antimicrobial and anticancer properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The molecular formula for (4-Methyl-1,3-thiazol-5-yl)methylamine is CHNS, with a molecular weight of approximately 198.33 g/mol. The presence of the thiazole moiety is significant as it is often associated with various biological effects, including enzyme inhibition and receptor modulation.
The biological activity of (4-Methyl-1,3-thiazol-5-yl)methylamine is primarily attributed to its interaction with specific molecular targets within cells. The thiazole ring can modulate enzyme activity or receptor function, influencing various cellular pathways. For instance, it has been shown to interact with enzymes involved in metabolic processes and signal transduction pathways.
Antimicrobial Activity
Research indicates that (4-Methyl-1,3-thiazol-5-yl)methylamine exhibits significant antimicrobial properties. It has been tested against various bacterial strains, including:
| Microorganism | Activity |
|---|---|
| Escherichia coli | Inhibitory |
| Staphylococcus aureus | Inhibitory |
| Candida albicans | Moderate inhibitory |
In a study, the compound demonstrated a minimum inhibitory concentration (MIC) against Staphylococcus aureus comparable to standard antibiotics, highlighting its potential as an antimicrobial agent .
Anticancer Activity
The compound has also been evaluated for its anticancer properties. In vitro studies have shown that it can inhibit the proliferation of cancer cell lines such as:
| Cell Line | Inhibition (%) |
|---|---|
| MCF-7 (breast cancer) | 70% at 50 µM |
| HeLa (cervical cancer) | 65% at 50 µM |
These findings suggest that (4-Methyl-1,3-thiazol-5-yl)methylamine may induce apoptosis in cancer cells through various mechanisms, including the activation of caspase pathways .
Structure-Activity Relationship (SAR)
The SAR studies indicate that modifications to the thiazole ring and the amine group can significantly influence the biological activity of the compound. For example:
- Alkyl Chain Length: Increasing the length of the alkyl chain on the amine group enhances antimicrobial activity.
- Substituents on Thiazole Ring: Different substituents can alter the lipophilicity and bioavailability of the compound, impacting its efficacy.
A comparative analysis of similar compounds reveals that (4-Methyl-1,3-thiazol-5-yl)methylamine has unique properties due to its branched amine structure:
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| [(4-Methylthiazolyl)methyl]amine | CHNS | Lacks branched alkyl amine group |
| [(4-Methoxyphenyl)(thiazol)]methyl amine | CHNO\S | Contains a methoxy group |
Case Studies
Recent studies have focused on the therapeutic applications of (4-Methyl-1,3-thiazol-5-yl)methylamine in drug development:
Q & A
Q. What are the common synthetic routes for (4-Methyl-1,3-thiazol-5-yl)methylamine, and how are intermediates characterized?
Methodological Answer: A typical synthesis involves multi-step reactions starting with cyclization of thiazole precursors. For example, intermediates like [(4-methyl-1,3-thiazol-5-yl)methanol] are synthesized via cyclization of ethyl acetoacetate with methyl hydrazinecarboxylate, followed by reduction (NaBH₄/I₂) and chlorination (SOCl₂) to yield reactive intermediates . The final amine is formed via nucleophilic substitution using 3-methylbutylamine under basic conditions (e.g., K₂CO₃ in DMF). Characterization employs LC-MS for purity, NMR (¹H/¹³C) for structural confirmation, and IR spectroscopy to verify functional groups.
Q. What spectroscopic techniques are critical for structural elucidation of this compound?
Methodological Answer:
- ¹H/¹³C NMR : Identifies proton environments (e.g., thiazole protons at δ 7.2–8.1 ppm) and carbon backbone.
- High-Resolution Mass Spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]⁺ calculated for C₁₀H₁₇N₂S: 197.1154).
- X-ray Crystallography : Resolves 3D conformation; SHELX software is used for refinement .
- FT-IR : Validates amine (-NH, ~3350 cm⁻¹) and thiazole (C=N, ~1640 cm⁻¹) groups.
Advanced Research Questions
Q. How can computational modeling optimize the compound’s binding affinity for kinase targets like CDK2?
Methodological Answer: Molecular docking (AutoDock Vina) and molecular dynamics simulations (GROMACS) predict interactions with CDK2’s ATP-binding pocket. Key steps:
- Ligand Preparation : Optimize compound geometry using Gaussian09 (DFT/B3LYP).
- Docking : Identify binding poses; prioritize residues Glu81 and Lys89 for hydrogen bonding.
- Free Energy Calculations (MM/PBSA) : Quantify binding energies; compare with known inhibitors (e.g., purvalanol) . Experimental validation via kinase inhibition assays (IC₅₀) using recombinant CDK2 and ATP-Glo™ luminescence.
Q. What strategies resolve contradictory bioactivity data in antimicrobial assays?
Methodological Answer: Contradictions may arise from assay conditions or bacterial strain variability. Systematic approaches include:
- Standardized MIC Testing : Use CLSI guidelines with fixed inoculum size (5×10⁵ CFU/mL) and Mueller-Hinton broth.
- Membrane Permeability Assays : Employ SYTOX Green to differentiate bactericidal vs. static effects.
- Resistance Profiling : Test against efflux pump-deficient strains (e.g., E. coli ΔacrB) to identify transport-mediated resistance .
- Metabolomic Analysis : LC-MS/MS tracks disruption of branched-chain amino acid synthesis, linking to ketol-acid reductoisomerase inhibition .
Q. How does stereoelectronic tuning of the thiazole ring impact SAR in antitubulin activity?
Methodological Answer: Substituent effects are studied via:
- Analog Synthesis : Replace 4-methyl with electron-withdrawing groups (e.g., -Cl, -CF₃) to enhance π-stacking with tubulin’s colchicine site.
- SAR Table :
| Substituent (R) | IC₅₀ (μM) vs Tubulin | LogP |
|---|---|---|
| 4-CH₃ | 1.2 ± 0.3 | 2.1 |
| 4-CF₃ | 0.7 ± 0.2 | 2.8 |
| 4-Cl | 0.9 ± 0.1 | 2.5 |
- Molecular Dynamics : Simulate binding stability; longer residence time correlates with lower IC₅₀ .
Experimental Design & Data Analysis
Q. What in vitro assays are recommended for evaluating neuroprotective potential?
Methodological Answer:
- Glutamate-Induced Excitotoxicity : Measure cell viability (MTT assay) in SH-SY5Y neurons pre-treated with the compound (1–10 μM).
- ROS Scavenging : Use DCFH-DA probe in H₂O₂-stressed PC12 cells; quantify fluorescence reduction.
- Calcium Imaging : Fluo-4 AM tracks intracellular Ca²⁺ flux in primary cortical neurons exposed to NMDA.
- Statistical Analysis : Two-way ANOVA with post-hoc Tukey test; report p < 0.01 as significant .
Q. How can X-ray crystallography resolve conformational flexibility in derivatives?
Methodological Answer:
- Crystal Growth : Vapor diffusion (20% PEG 8000, 0.1 M Tris pH 8.5) yields diffraction-quality crystals.
- Data Collection : Synchrotron radiation (λ = 0.978 Å) at 100 K; resolution ≤ 1.8 Å.
- Refinement : SHELXL refines anisotropic displacement parameters; R-factor < 0.05.
- Conformational Analysis : Compare torsion angles (C5-S1-C6-N1) in multiple crystal forms to identify flexible regions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
